2-Bromo-4-fluoro-1-methyl-3-nitrobenzene
Overview
Description
“2-Bromo-4-fluoro-1-methyl-3-nitrobenzene” is a chemical compound used as a reactant in the synthesis of N-fused tricyclic indoles, dimethylamine, and benzofuran . It is slightly soluble in water .
Molecular Structure Analysis
The molecular formula of “2-Bromo-4-fluoro-1-methyl-3-nitrobenzene” is C7H5BrFNO2 . The molecular weight is 234.02 g/mol .Physical And Chemical Properties Analysis
“2-Bromo-4-fluoro-1-methyl-3-nitrobenzene” is a solid at room temperature .Scientific Research Applications
Synthesis of N-fused Tricyclic Indoles
2-Bromo-4-fluoro-1-methyl-3-nitrobenzene: is utilized as a reactant in the synthesis of N-fused tricyclic indoles . These compounds are of interest due to their presence in various natural products and pharmaceuticals. The process typically involves the construction of the indole core, followed by a series of reactions that introduce the N-fused tricyclic structure.
Preparation of Dimethylamine Derivatives
This chemical serves as a precursor in the preparation of dimethylamine derivatives . Dimethylamine is an important building block in organic synthesis and is used in the manufacture of a wide range of chemicals, including pharmaceuticals, agrochemicals, and dyes.
Benzofuran Synthesis
The compound is also used in the synthesis of benzofuran . Benzofurans are heterocyclic compounds that are significant in medicinal chemistry. They exhibit a variety of biological activities and are part of the structure of several natural products and drugs.
Development of Anti-inflammatory Agents
Although not directly mentioned for “2-Bromo-4-fluoro-1-methyl-3-nitrobenzene,” related compounds like 4-Bromo-1-fluoro-2-nitrobenzene are used in the synthesis of anti-inflammatory agents . It’s plausible that similar applications could be explored for the compound , given the structural similarities.
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent due to its distinct chemical structure. It might be involved in methods development for detecting similar organic compounds in various samples.
Safety and Handling: It’s important to note that this compound should be stored in a cool place, kept tightly closed in a dry and well-ventilated area, and stored away from strong oxidizing agents . Its solubility and reactivity make it suitable for the mentioned applications, but also require careful handling.
Mechanism of Action
Target of Action
As a benzene derivative, it is likely to interact with various biological targets through electrophilic aromatic substitution .
Mode of Action
The mode of action of 2-Bromo-4-fluoro-1-methyl-3-nitrobenzene involves a two-step mechanism. In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate
Biochemical Pathways
Given its structure, it may be involved in electrophilic aromatic substitution reactions, which are key to many biochemical pathways .
Pharmacokinetics
Its physical properties such as density (1808±006 g/cm3), melting point (55°C), boiling point (2506±200 °C), and slight water solubility suggest that it may have specific bioavailability characteristics .
Result of Action
As a benzene derivative, it may cause changes at the molecular level through electrophilic aromatic substitution .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-4-fluoro-1-methyl-3-nitrobenzene. For instance, it should be stored in a dry, cool, and well-ventilated place . Exposure to strong oxidizing agents should be avoided . Moreover, its action may be influenced by the specific biological and environmental context in which it is used.
properties
IUPAC Name |
3-bromo-1-fluoro-4-methyl-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c1-4-2-3-5(9)7(6(4)8)10(11)12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNHTWZZCFXTDPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-fluoro-1-methyl-3-nitrobenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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